Cas no 438565-35-6 ((3-(3-Nitrophenyl)isoxazol-5-yl)methanol)

• Product Name: (3-(3-Nitrophenyl)isoxazol-5-yl)methanol
• CAS No: 438565-35-6
• MF: C₁₀H₈N₂O₄
• MW: 220.181522369385
• CID: 92861
• PubChem ID: 11160322
• Update Time: 2025-04-18

(3-(3-Nitrophenyl)isoxazol-5-yl)methanol Chemical and Physical Properties

Names and Identifiers

• [3-(3-Nitro-phenyl)-isoxazol-5-yl]-methanol
• [3-(3-Nitrophenyl)-1,2-oxazol-5-yl]methanol
• 3-(3-nitrophenyl)-5-Isoxazolemethanol
• 3-(3-nitrophenyl)-isoxazol-5-ylmethanol
• FT-0726082
• DTXSID70457269
• 438565-35-6
• (3-(3-NITROPHENYL)ISOXAZOL-5-YL)METHANOL
• (3-(3-Nitrophenyl)isoxazol-5-yl)methanol

• MDL： MFCD11845397
• Inchi： 1S/C10H8N2O4/c13-6-9-5-10(11-16-9)7-2-1-3-8(4-7)12(14)15/h1-5,13H,6H2
• InChI Key： XYRUMJFRFUSYEP-UHFFFAOYSA-N
• SMILES： O1C(CO)=CC(C2C=CC=C(C=2)[N+](=O)[O-])=N1

Computed Properties

• Exact Mass: 220.04840674g/mol
• Monoisotopic Mass: 220.04840674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 92.1Ų

Experimental Properties

• PSA: 92.08000
• LogP: 2.26530